Cas no 32365-96-1 (Pentanoic acid, 5-hydroxy-3-methyl-, methyl ester)

• Product Name: Pentanoic acid, 5-hydroxy-3-methyl-, methyl ester
• CAS No: 32365-96-1
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 3938735
• Update Time: 2025-05-21

Pentanoic acid, 5-hydroxy-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-hydroxy-3-methyl-, methyl ester

• Inchi： 1S/C7H14O3/c1-6(3-4-8)5-7(9)10-2/h6,8H,3-5H2,1-2H3
• InChI Key： GQPZIAXJWPLEEX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(C)CCO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Pentanoic acid, 5-hydroxy-3-methyl-, methyl ester

Comprehensive Analysis of Pentanoic acid, 5-hydroxy-3-methyl-, methyl ester (CAS No. 32365-96-1)

Pentanoic acid, 5-hydroxy-3-methyl-, methyl ester (CAS No. 32365-96-1) is a specialized organic compound that has garnered significant attention in the fields of fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. This ester derivative, characterized by its hydroxyl and methyl functional groups, exhibits unique physicochemical properties that make it valuable for various industrial applications. Researchers and manufacturers often search for "5-hydroxy-3-methylpentanoic acid methyl ester uses" or "CAS 32365-96-1 suppliers," reflecting its growing commercial relevance.

The molecular structure of Pentanoic acid, 5-hydroxy-3-methyl-, methyl ester combines a five-carbon backbone with strategic substitutions, including a hydroxyl group at the 5-position and a methyl group at the 3-position. This configuration contributes to its moderate polarity and solubility in organic solvents, which is frequently discussed in queries like "solubility of hydroxy-methyl pentanoate esters." Its esterification enhances stability, making it suitable for prolonged storage—a feature emphasized in searches such as "shelf life of methyl ester derivatives."

In the fragrance industry, this compound is prized for its potential to contribute fruity or floral olfactory notes. Online searches for "natural fragrance alternatives 2024" often lead to discussions about esters like CAS No. 32365-96-1, as consumers increasingly demand sustainable aroma chemicals. The compound's chiral centers also spark interest in "stereoselective synthesis of hydroxy esters," particularly among researchers developing enantiomerically pure pharmaceuticals.

From a synthetic chemistry perspective, Pentanoic acid, 5-hydroxy-3-methyl-, methyl ester serves as a versatile building block. Laboratories investigating "green chemistry esterification methods" explore its production via enzymatic catalysis, aligning with global trends toward eco-friendly manufacturing. Analytical techniques for quality control—such as GC-MS or HPLC—are another hot topic, with searches like "CAS 32365-96-1 purity analysis" reflecting industry needs for precise characterization.

The compound's safety profile remains a key focus area, as evidenced by queries about "biodegradability of methyl pentanoate derivatives." While not classified as hazardous, proper handling protocols are recommended, mirroring broader concerns about "safe handling of specialty esters" in workplace settings. Regulatory compliance also features prominently, with "REACH certification for hydroxy esters" being a common search term among European manufacturers.

Emerging applications in polymer science have further elevated interest in this chemical. Searches for "bio-based plasticizers 2024" sometimes reference derivatives of 5-hydroxy-3-methylpentanoic acid, as industries seek alternatives to phthalates. Additionally, its potential role in "flavor precursor chemistry" attracts food technology researchers, particularly in studies about thermal degradation products that influence taste profiles.

Market analysts note increasing demand for CAS No. 32365-96-1 in Asia-Pacific regions, correlating with searches for "specialty esters market growth." The compound's compatibility with other fragrance ingredients—a topic explored in "ester synergy in perfume formulations"—enhances its commercial appeal. Technical discussions often highlight its NMR spectral data (searched as "H-NMR of 3-methyl-5-hydroxypentanoate") as a critical identification tool.

Environmental fate studies represent another contemporary discussion point. Researchers examining "ester hydrolysis kinetics" frequently include this compound due to its balanced hydrophilicity-lipophilicity ratio. Such investigations align with broader trends toward "predictive environmental modeling for esters," addressing ecological concerns without compromising industrial utility.

In academic settings, Pentanoic acid, 5-hydroxy-3-methyl-, methyl ester serves as an educational model for "ester retrosynthesis exercises" and "protecting group strategies in organic synthesis." These pedagogical applications reinforce its importance in training future chemists, while patent databases reveal ongoing innovation—evidenced by searches for "CAS 32365-96-1 patent applications" across multiple industries.

Future research directions may explore its potential in "ionic liquid formulations" or "supramolecular chemistry," as suggested by recent publications. The compound's structural features continue to inspire investigations into "hydrogen-bonding networks in hydroxy esters," demonstrating how fundamental characteristics drive advanced applications. As industries prioritize multifunctional compounds, the versatility of CAS No. 32365-96-1 ensures its enduring relevance across scientific and commercial domains.